Cas no 63276-59-5 (L-Aspartic acid, 4-(1,1-dimethylethyl) 1-ethyl ester)
L-Aspartic acid, 4-(1,1-dimethylethyl) 1-ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- L-Aspartic acid, 4-(1,1-dimethylethyl) 1-ethyl ester
- 4-(tert-Butyl) 1-ethyl L-aspartate
- L-Aspartic Acid 1-Ethyl Ester 4-tert-Butyl Ester
- 63276-59-5
-
- MDL: MFCD32876900
- Inchi: 1S/C10H19NO4/c1-5-14-9(13)7(11)6-8(12)15-10(2,3)4/h7H,5-6,11H2,1-4H3/t7-/m0/s1
- InChI Key: TYNPXHMBKIYRME-ZETCQYMHSA-N
- SMILES: C(OCC)(=O)[C@H](CC(OC(C)(C)C)=O)N
Computed Properties
- Exact Mass: 217.13140809Da
- Monoisotopic Mass: 217.13140809Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 78.6Ų
L-Aspartic acid, 4-(1,1-dimethylethyl) 1-ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1191332-1g |
L-Aspartic Acid 1-Ethyl Ester 4-tert-Butyl Ester |
63276-59-5 | 95% | 1g |
$980 | 2024-07-19 | |
| eNovation Chemicals LLC | Y1191332-1g |
L-Aspartic Acid 1-Ethyl Ester 4-tert-Butyl Ester |
63276-59-5 | 95% | 1g |
$980 | 2025-02-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1595288-1g |
4-(Tert-butyl) 1-ethyl L-aspartate |
63276-59-5 | 98% | 1g |
¥11050.00 | 2024-05-06 | |
| eNovation Chemicals LLC | Y1191332-1g |
L-Aspartic Acid 1-Ethyl Ester 4-tert-Butyl Ester |
63276-59-5 | 95% | 1g |
$980 | 2025-02-27 |
L-Aspartic acid, 4-(1,1-dimethylethyl) 1-ethyl ester Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on L-Aspartic acid, 4-(1,1-dimethylethyl) 1-ethyl ester
Introduction to L-Aspartic acid, 4-(1,1-dimethylethyl) 1-ethyl ester (CAS No. 63276-59-5)
L-Aspartic acid, 4-(1,1-dimethylethyl) 1-ethyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 63276-59-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of esters derived from aspartic acid, a fundamental amino acid involved in numerous metabolic pathways. The unique structural features of this molecule, particularly the presence of a tert-butyl group at the fourth carbon position and an ethyl ester at the alpha-carbon, endow it with distinct chemical properties that make it a valuable intermediate in synthetic chemistry and potential candidate for drug development.
The synthesis of L-Aspartic acid, 4-(1,1-dimethylethyl) 1-ethyl ester involves a series of well-established organic reactions, including esterification and protection-deprotection strategies. The introduction of the tert-butyl group enhances the stability of the molecule, making it more resistant to hydrolysis under certain conditions. This stability is particularly advantageous in pharmaceutical applications where prolonged shelf life and resistance to environmental degradation are critical. Additionally, the ethyl ester functionality facilitates further derivatization, allowing chemists to explore a wide range of possible modifications for therapeutic purposes.
In recent years, there has been growing interest in the development of novel compounds derived from amino acids for their potential biological activities. Aspartic acid derivatives have been extensively studied due to their role in enzyme inhibition and modulation of metabolic pathways. The structural motif of L-Aspartic acid, 4-(1,1-dimethylethyl) 1-ethyl ester has been investigated for its potential as a scaffold in drug discovery. Specifically, the combination of the tert-butyl group and the ethyl ester provides a balance between lipophilicity and solubility, which are crucial factors in determining drug bioavailability and efficacy.
One of the most compelling areas of research involving this compound is its application in the synthesis of protease inhibitors. Proteases are enzymes that play a critical role in various physiological processes, including blood clotting and inflammation. Inhibiting specific proteases has been a successful strategy in treating diseases such as HIV and cancer. The unique structure of L-Aspartic acid, 4-(1,1-dimethylethyl) 1-ethyl ester allows it to mimic natural substrates or transition states of these enzymes, thereby blocking their activity. Preliminary studies have shown promising results in inhibiting certain proteases with this compound, suggesting its potential as a lead molecule for further drug development.
Another area where this compound shows promise is in the field of peptide mimetics. Peptides are short chains of amino acids that serve as signaling molecules in biological systems. However, their use as therapeutics is limited by issues such as rapid degradation and poor bioavailability. Peptide mimetics are designed to mimic the structure and function of peptides but with improved stability and pharmacokinetic properties. The structural features of L-Aspartic acid, 4-(1,1-dimethylethyl) 1-ethyl ester, particularly its ability to form hydrogen bonds and interact with biological targets similar to natural amino acids, make it an excellent candidate for designing such mimetics.
The synthesis and characterization of L-Aspartic acid, 4-(1,1-dimethylethyl) 1-ethyl ester have also contributed to advancements in synthetic methodology. The development of efficient synthetic routes has enabled researchers to produce this compound on a larger scale, making it more accessible for further investigation. Techniques such as solid-phase synthesis and enzymatic catalysis have been employed to optimize the production process while maintaining high purity standards. These advancements not only facilitate research but also pave the way for industrial applications where cost-effective synthesis is essential.
From a biochemical perspective, understanding the interactions between L-Aspartic acid, 4-(1,1-dimethylethyl) 1-ethyl ester and biological targets is crucial for unlocking its therapeutic potential. Computational modeling and molecular dynamics simulations have been instrumental in predicting how this compound binds to enzymes and receptors at an atomic level. These studies provide insights into key interaction points that can be exploited to enhance binding affinity and selectivity. By integrating experimental data with computational approaches, researchers can refine molecular structures to improve drug-like properties.
The safety profile of L-Aspartic acid, 4-(1,1-dimethylethyl) 1-ethyl ester is another important consideration in its development as a pharmaceutical agent. Toxicological studies have been conducted to assess its acute and chronic effects on living organisms. Preliminary findings indicate that at moderate concentrations, this compound exhibits low toxicity with minimal side effects observed in vitro and in vivo experiments. However, further comprehensive toxicological evaluations are necessary before it can be considered safe for human use. These studies are essential for ensuring that any potential therapeutic applications do not pose unforeseen health risks.
The future directions for research on L-Aspartic acid, 4-(1,1-dimethylethyl) 1-ethyl ester are multifaceted and exciting. Ongoing studies aim to explore its efficacy in treating various diseases by modifying its structure or combining it with other compounds to enhance therapeutic effects. Additionally,the development of novel synthetic routes could reduce production costs and improve scalability,making it more viable for commercial use。Collaborations between academic institutions,pharmaceutical companies,and biotechnology firms will be crucial in translating laboratory discoveries into clinical applications,ultimately benefiting patients worldwide。
63276-59-5 (L-Aspartic acid, 4-(1,1-dimethylethyl) 1-ethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)